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Compound of Interest

2-amino-N-(2-
Compound Name:

hydroxyethyl)benzenesulfonamide
CAS No.: 959336-90-4

Cat. No.: B113371

Get Quote

Executive Summary & Chemical Identity

Obijective: To provide a self-validating, compliant workflow for the disposal of 2-amino-N-(2-
hydroxyethyl)benzenesulfonamide.

Critical Technical Note: This compound belongs to the sulfonamide class. Unlike common
aliphatic buffers (e.g., BES) which may share partial nomenclature, benzenesulfonamides are
bioactive aromatic compounds [1]. They must never be treated as general trash or flushed
down the drain due to potential aquatic toxicity and the risk of promoting antibiotic resistance in
environmental reservoirs.
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Parameter Technical Detail

2-Amino-N-(2-

Chemical Name .
hydroxyethyl)benzenesulfonamide

Structural Class Aromatic Sulfonamide (Ortho-substituted)

Physical State Typically Solid (Crystalline Powder)

Skin/Eye lIrritant (Cat 2/2A), Potential Sensitizer,

Primary Hazards . -
Aquatic Toxicity [2]

Not P- or U-listed, but regulated as
RCRA Status (US) "Characteristic Hazardous Waste" if exhibiting

toxicity/ignitability characteristics.

Hazard Assessment & Segregation Logic

Why this matters: Improper segregation leads to violent reactions in waste drums. The amine
group on this molecule is basic; the sulfonamide moiety is stable but can release toxic sulfur
oxides (SOx) and nitrogen oxides (NOx) upon combustion.

Storage & Compatibility[1][2][3][4][5][6]
e Incompatibility: Strong Oxidizers (e.g., Nitric Acid, Permanganates).
o Mechanism:[1] The primary amine (

) and the hydroxyl group (

) are susceptible to rapid oxidation, potentially generating heat and pressure in a closed
waste container [3].

e Segregation: Store waste in Solid Organic Waste or Non-Halogenated Organic Liquid

streams.

e Labeling: Containers must be labeled "Hazardous Waste - Toxic/Irritant” with the full
chemical name. Do not use abbreviations.
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Disposal Workflow: Decision Matrix

The following protocol ensures complete destruction of the bioactive pharmacophore.

Method A: Solid Waste (Pure Compound or Heavily
Contaminated Solids)

Applicability: Expired reagents, spill cleanup debris, contaminated gloves/weigh boats.
» Containerization: Place solids in a wide-mouth HDPE (High-Density Polyethylene) jar.
o Labeling: Affix a hazardous waste tag. Check "Toxic" and "Irritant”.[2][3]
o Destruction:High-Temperature Incineration (Rotary Kiln).
o Reasoning: Incineration at >1000°C is required to break the robust sulfonamide bond (

) and prevent environmental leaching [1].

Method B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicability: Solutions in organic solvents (DMSO, Methanol, DCM).

¢ Solvent Check: Determine if the primary solvent is Halogenated (e.g., DCM, Chloroform) or
Non-Halogenated (e.g., Methanol, Acetone).

e Segregation: Pour into the corresponding carboy.

o Caution: Ensure the pH of the waste stream is near neutral (pH 6-9). If the solution was
acidified during synthesis, neutralize before adding to the organic waste drum to prevent
drum corrosion or gas evolution.

Visual Workflow: Waste Stream Determination
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Figure 1: Decision tree for segregating 2-amino-N-(2-hydroxyethyl)benzenesulfonamide
waste streams.

Emergency Spill Response Protocol

Scenario: A 509 bottle of powder drops and shatters on the lab floor.

Immediate Action Plan

 |solate: Evacuate the immediate area (radius of 3 meters). Mark the zone.

o Protect: Don PPE: Nitrile gloves (double layer recommended), safety goggles, and a lab
coat. If dust is visible, wear an N95 or P100 respirator to prevent inhalation of the amine [4].

e Contain:

o Dry Spill: Do not sweep vigorously (creates dust). Cover with a damp paper towel or use a
HEPA vacuum designated for chemical spills.

o Wet Spill: dike with absorbent pads or vermiculite.
e Clean:
o Scoop material into a hazardous waste bag.

o Wash the surface with a mild detergent and water. Note: Avoid bleach (sodium
hypochlorite) as it may react with the amine group to form chloramines (toxic gas).

Dispose: Treat all cleanup materials as Solid Hazardous Waste (see Method A above).

Visual Workflow: Spill Response Logic
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Figure 2: Step-by-step logic for managing accidental spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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